Cas no 89656-49-5 (1H-Azepine, 2-heptylhexahydro-)

• Product Name: 1H-Azepine, 2-heptylhexahydro-
• CAS No: 89656-49-5
• MF: C₁₃H₂₇N
• MW: 197.360183954239
• CID: 593193
• PubChem ID: 3437316
• Update Time: 2025-04-19

1H-Azepine, 2-heptylhexahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine, 2-heptylhexahydro-
• 2-heptylazepane
• DTXSID00392477
• 89656-49-5
• AKOS012788259

• Inchi： 1S/C13H27N/c1-2-3-4-5-7-10-13-11-8-6-9-12-14-13/h13-14H,2-12H2,1H3
• InChI Key： SIJCJSWEFVOBQL-UHFFFAOYSA-N
• SMILES： N1CCCCCC1CCCCCCC

Computed Properties

• Exact Mass: 197.214349865g/mol
• Monoisotopic Mass: 197.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 12Ų